Cas no 1448131-50-7 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide)

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide is a synthetic organic compound featuring a benzofuran core linked to a hydroxypropyl chain and a substituted phenoxyacetamide moiety. Its structural complexity offers potential for selective binding interactions, making it a candidate for pharmacological or agrochemical applications. The presence of both benzofuran and methylphenoxy groups may enhance stability and bioavailability, while the hydroxypropyl spacer provides flexibility for molecular recognition. This compound’s modular design allows for further derivatization, enabling exploration of structure-activity relationships. Its well-defined synthetic pathway ensures reproducibility, supporting research in medicinal chemistry or material science. Analytical characterization confirms high purity, essential for experimental consistency.
N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide structure
1448131-50-7 structure
Product Name:N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide
CAS No:1448131-50-7
MF:C20H21NO4
MW:339.38504576683
CID:6072716
PubChem ID:71804248
Update Time:2025-05-21

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide
    • N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-2-(2-methylphenoxy)acetamide
    • N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-2-(o-tolyloxy)acetamide
    • AKOS024556368
    • 1448131-50-7
    • F6416-5548
    • Inchi: 1S/C20H21NO4/c1-14-6-2-4-8-17(14)24-13-20(23)21-11-10-16(22)19-12-15-7-3-5-9-18(15)25-19/h2-9,12,16,22H,10-11,13H2,1H3,(H,21,23)
    • InChI Key: YMGMMCGDHJVQIM-UHFFFAOYSA-N
    • SMILES: C(NCCC(C1=CC2=CC=CC=C2O1)O)(=O)COC1=CC=CC=C1C

Computed Properties

  • Exact Mass: 339.14705815g/mol
  • Monoisotopic Mass: 339.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71.7Ų

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide Pricemore >>

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Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide (CAS No. 1448131-50-7)

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide (CAS No. 1448131-50-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a benzofuran moiety, a hydroxypropyl group, and a methylphenoxyacetamide segment, making it a versatile candidate for drug development and molecular studies. Researchers are particularly interested in its potential as a modulator of biological pathways, given its hybrid structure combining aromatic and aliphatic components.

In recent years, the demand for novel small-molecule compounds like N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's CAS No. 1448131-50-7 is frequently searched in academic databases and chemical registries, reflecting its growing relevance. Its structural complexity aligns with current trends in drug discovery, where multi-functional molecules are prioritized for their ability to interact with diverse biological targets. This has led to increased interest in its synthetic routes, pharmacokinetics, and mechanism of action.

One of the key advantages of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide lies in its potential application in neuropharmacology. The benzofuran core is known for its bioactivity in the central nervous system, and researchers are exploring its efficacy in modulating neurotransmitter receptors. Additionally, the hydroxypropyl and acetamide functionalities enhance its solubility and bioavailability, critical factors in drug formulation. These attributes make it a promising candidate for addressing unmet medical needs in neurological disorders.

The synthesis of CAS No. 1448131-50-7 involves multi-step organic reactions, including coupling and functional group transformations. Recent publications highlight optimized protocols for its production, emphasizing green chemistry principles to reduce environmental impact. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently queried in search engines. The compound's structure-activity relationship (SAR) is also a focal point, as researchers aim to correlate its molecular features with observed biological effects.

From a commercial perspective, N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide is available through specialized chemical suppliers, often listed under its CAS No. 1448131-50-7. Its pricing and purity grades are common search queries, reflecting demand from both academic and industrial sectors. The compound's stability under various storage conditions is another frequently discussed topic, as proper handling ensures reproducibility in experimental results.

In conclusion, N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2-(2-methylphenoxy)acetamide represents a compelling area of research at the intersection of medicinal chemistry and molecular biology. Its structural uniqueness and potential therapeutic applications continue to drive scientific inquiry, making it a noteworthy subject in contemporary literature. As the field evolves, further studies on its toxicological profile and clinical potential will likely emerge, solidifying its place in the landscape of bioactive compounds.

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